Cas no 213547-15-0 (4-Methyl-5-decanol, erythro + threo)

• Product Name: 4-Methyl-5-decanol, erythro + threo
• CAS No: 213547-15-0
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 92425
• PubChem ID: 557858
• Update Time: 2025-06-07

4-Methyl-5-decanol, erythro + threo Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-decanol, erythro + threo
• 4-Methyl-5-decanol
• 5-Decanol, 4-methyl-
• AC1LBH4K
• AC1Q77CB
• ACMC-1CMVT
• AR-1G3619
• CTK1A0049
• starbld0005021
• DTXSID10339691
• 4-Methyl-5-decanol,erythro + threo
• SCHEMBL6547274
• IWDFXEWIRIPTIB-UHFFFAOYSA-N
• 213547-15-0
• 4-methyldecan-5-ol
• AKOS009157717

• MDL： MFCD00046700
• Inchi： 1S/C11H24O/c1-4-6-7-9-11(12)10(3)8-5-2/h10-12H,4-9H2,1-3H3
• InChI Key： IWDFXEWIRIPTIB-UHFFFAOYSA-N
• SMILES： OC(CCCCC)C(C)CCC

Computed Properties

• Exact Mass: 172.18282
• Monoisotopic Mass: 172.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.826
• Boiling Point: 223°Cat760mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.435
• PSA: 20.23
• LogP: 3.36380
• Solubility: Unable or difficult to mix

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 4-Methyl-5-decanol, erythro + threo

Chemical Profile of 4-Methyl-5-decanol, erythro + threo (CAS No. 213547-15-0)

4-Methyl-5-decanol, erythro + threo, identified by the Chemical Abstracts Service Number (CAS No.) 213547-15-0, is a complex organic compound belonging to the alcohol class. This mixture consists of two enantiomeric isomers, specifically the erythro and threo forms, which contribute to its unique chemical and physical properties. The compound is characterized by a ten-carbon chain with a methyl group at the fourth carbon and a hydroxyl group at the fifth carbon, resulting in a chiral center that gives rise to the erythro and threo configurations.

The synthesis and isolation of 4-Methyl-5-decanol, erythro + threo require precise methodologies to ensure the correct ratio of enantiomers is achieved. This is particularly important in pharmaceutical applications where stereochemistry plays a critical role in the efficacy and safety of drug candidates. Recent advancements in asymmetric synthesis have enabled more efficient production of enantiomerically pure forms of this compound, which has significant implications for drug development.

In the realm of pharmaceutical research, 4-Methyl-5-decanol, erythro + threo has garnered attention due to its potential role as an intermediate in the synthesis of bioactive molecules. The hydroxyl group and the chiral center make it a versatile building block for more complex structures. For instance, researchers have explored its utility in the preparation of novel ligands for enzyme inhibition studies. These ligands could potentially target various therapeutic pathways, including those involved in metabolic disorders and inflammatory diseases.

Recent studies have highlighted the importance of enantiomer discrimination in drug design. The erythro and threo forms of 4-Methyl-5-decanol exhibit distinct biological activities due to their different spatial arrangements. This has led to investigations into how these isomers interact with biological targets at the molecular level. Understanding these interactions can pave the way for the development of more selective and potent drugs.

The chemical properties of 4-Methyl-5-decanol, erythro + threo also make it valuable in industrial applications beyond pharmaceuticals. Its alcohol functionality allows for reactions such as esterification, oxidation, and reduction, which are fundamental in organic synthesis. Additionally, its relatively high boiling point and solubility characteristics make it useful as a solvent or cosolvent in various chemical processes.

From an environmental perspective, the biodegradability of 4-Methyl-5-decanol is an area of growing interest. Alcohols like this one can be metabolized by microorganisms under certain conditions, making them potentially less harmful to ecosystems compared to some other organic compounds. This characteristic is particularly relevant in industries where waste management and sustainability are key concerns.

The spectroscopic analysis of 4-Methyl-5-decanol, erythro + threo has been extensively studied to elucidate its molecular structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its chemical environment. These analytical methods are crucial for confirming the identity and purity of the compound before it is used in further research or applications.

In conclusion, 4-Methyl-5-decanol, erythro + threo (CAS No. 213547-15-0) is a multifaceted compound with significant potential in both pharmaceutical and industrial contexts. Its unique stereochemistry, derived from the presence of erythro and threo isomers, offers opportunities for innovative drug design and synthetic chemistry applications. As research continues to uncover new uses for this compound, its importance in advancing chemical science is likely to grow.